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  4. 3-[(12,12-Dimethyl-3-oxo-4-prop-2-enyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-[(4-ethoxyphenyl)methyl]propanamide
3-[(12,12-Dimethyl-3-oxo-4-prop-2-enyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-[(4-ethoxyphenyl)methyl]propanamide 3-[(12,12-Dimethyl-3-oxo-4-prop-2-enyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-[(4-ethoxyphenyl)methyl]propanamide
Brand Name: Vulcanchem
CAS No.: 352657-83-1
VCID: VC0429989
InChI: InChI=1S/C26H31N3O4S2/c1-5-12-29-24(31)22-19-14-26(3,4)33-16-20(19)35-23(22)28-25(29)34-13-11-21(30)27-15-17-7-9-18(10-8-17)32-6-2/h5,7-10H,1,6,11-16H2,2-4H3,(H,27,30)
SMILES: CCOC1=CC=C(C=C1)CNC(=O)CCSC2=NC3=C(C4=C(S3)COC(C4)(C)C)C(=O)N2CC=C
Molecular Formula: C26H31N3O4S2
Molecular Weight: 513.7g/mol

3-[(12,12-Dimethyl-3-oxo-4-prop-2-enyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-[(4-ethoxyphenyl)methyl]propanamide

CAS No.: 352657-83-1

Main Products

VCID: VC0429989

Molecular Formula: C26H31N3O4S2

Molecular Weight: 513.7g/mol

3-[(12,12-Dimethyl-3-oxo-4-prop-2-enyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-[(4-ethoxyphenyl)methyl]propanamide - 352657-83-1

CAS No. 352657-83-1
Product Name 3-[(12,12-Dimethyl-3-oxo-4-prop-2-enyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-[(4-ethoxyphenyl)methyl]propanamide
Molecular Formula C26H31N3O4S2
Molecular Weight 513.7g/mol
IUPAC Name 3-[(12,12-dimethyl-3-oxo-4-prop-2-enyl-11-oxa-8-thia-4,6-diazatricyclo[7.4.0.02,7]trideca-1(9),2(7),5-trien-5-yl)sulfanyl]-N-[(4-ethoxyphenyl)methyl]propanamide
Standard InChI InChI=1S/C26H31N3O4S2/c1-5-12-29-24(31)22-19-14-26(3,4)33-16-20(19)35-23(22)28-25(29)34-13-11-21(30)27-15-17-7-9-18(10-8-17)32-6-2/h5,7-10H,1,6,11-16H2,2-4H3,(H,27,30)
Standard InChIKey ULAWRIVEWDUOKU-UHFFFAOYSA-N
SMILES CCOC1=CC=C(C=C1)CNC(=O)CCSC2=NC3=C(C4=C(S3)COC(C4)(C)C)C(=O)N2CC=C
Canonical SMILES CCOC1=CC=C(C=C1)CNC(=O)CCSC2=NC3=C(C4=C(S3)COC(C4)(C)C)C(=O)N2CC=C
PubChem Compound 1212155
Last Modified Nov 11 2021
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